Cas no 2679809-34-6 (rac-benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate
• CAS No: 2679809-34-6
• MF: C₁₂H₁₃BrFNO₂
• MW: 302.139526128769
• CID: 5631244
• PubChem ID: 165936116
• Update Time: 2025-10-31

rac-benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28290652
• 2679809-34-6
• rac-benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate

• Inchi： 1S/C12H13BrFNO2/c13-10-6-15(7-11(10)14)12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2/t10-,11+/m0/s1
• InChI Key： UCSBXGJBEAYVGY-WDEREUQCSA-N
• SMILES： Br[C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1F

Computed Properties

• Exact Mass: 301.01137g/mol
• Monoisotopic Mass: 301.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate

Professional Introduction to Rac-Benzyl (3R,4S)-3-Bromo-4-Fluoropyrrolidine-1-Carboxylate (CAS No. 2679809-34-6)

Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate, identified by its CAS number 2679809-34-6, is a significant compound in the field of chemical and biomedical research. This compound belongs to the pyrrolidine class, which is widely recognized for its diverse pharmacological properties. The presence of both bromo and fluoro substituents in its structure enhances its potential as a key intermediate in the synthesis of various bioactive molecules.

The stereochemistry of Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate is crucial, as the (3R,4S) configuration dictates its interaction with biological targets. This specific arrangement has been the focus of numerous studies aiming to optimize drug-like properties such as solubility, metabolic stability, and binding affinity. The benzyl ester group at the carboxyl position not only facilitates further chemical modifications but also contributes to the overall pharmacokinetic profile of the compound.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their role in developing treatments for neurological and cardiovascular diseases. The bromo and fluoro substituents in Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate are particularly valuable because they can enhance binding interactions with enzymes and receptors. For instance, fluorine atoms are known to increase metabolic stability and bioavailability, while bromine atoms can serve as handles for further functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of chiral purity in drug development. Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate exemplifies this trend, as its enantiomeric purity is critical for achieving the desired therapeutic effects. Studies have demonstrated that even small deviations in stereochemistry can lead to significant differences in biological activity. Therefore, synthetic strategies must be carefully designed to ensure high enantiomeric excess during production.

The compound's utility extends beyond mere intermediates; it serves as a building block for more complex molecules. Researchers have leveraged its structural features to design novel inhibitors targeting various disease pathways. For example, derivatives of Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate have shown promise in inhibiting enzymes involved in cancer metabolism. This underscores the compound's potential as a scaffold for drug discovery initiatives.

The synthesis of Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate presents unique challenges due to the delicate stereochemistry and functional groups involved. However, recent methodological improvements have made it more accessible for industrial-scale production. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have enabled researchers to achieve high yields with minimal racemization. These advancements are crucial for ensuring a reliable supply of the compound for both academic and pharmaceutical applications.

The impact of Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate on drug development is further highlighted by its incorporation into several clinical trials. These trials aim to evaluate its efficacy in treating conditions such as neurodegenerative disorders and inflammatory diseases. Preliminary results suggest that compounds derived from this scaffold exhibit significant therapeutic potential. Such findings reinforce the need for continued research into optimizing synthetic routes and exploring new applications.

In conclusion, Rac-Benzyl (3R,4S)-3-bromo-4-fluoropyrrolidine-1-carboxylate (CAS No. 2679809-34-6) is a versatile and highly valuable compound in modern chemical and biomedical research. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting a wide range of diseases. As research progresses, it is expected that new applications and synthetic methodologies will emerge, further solidifying its importance in the pharmaceutical industry.